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Compound of Interest

Compound Name:
Methyl 4-hydroxy-3,5-

dimethylbenzoate

Cat. No.: B042476 Get Quote

For researchers, scientists, and drug development professionals, sourcing high-quality

chemical reagents is a critical first step in the experimental workflow. This in-depth technical

guide provides comprehensive information on commercial suppliers of Methyl 4-hydroxy-3,5-
dimethylbenzoate (CAS No. 34137-14-9), along with its key physicochemical properties and a

detailed experimental protocol for its synthesis.

Physicochemical Properties
Methyl 4-hydroxy-3,5-dimethylbenzoate is a benzoate ester derivative with the molecular

formula C10H12O3.[1] It is a valuable intermediate in organic synthesis and pharmaceutical

research.[1] The compound typically appears as a white to off-white crystalline powder.[1]
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Property Value Reference

CAS Number 34137-14-9 [2][3]

Molecular Formula C10H12O3 [2][4]

Molecular Weight 180.20 g/mol [4][5]

Appearance Solid [2]

Purity
95% to >98% (supplier

dependent)
[2][6]

Storage
Inert atmosphere, room

temperature
[7]

InChI Key
SYMCPKCSVQELBJ-

UHFFFAOYSA-N
[2][6]

Commercial Suppliers
A variety of chemical suppliers offer Methyl 4-hydroxy-3,5-dimethylbenzoate in research

quantities. The table below summarizes offerings from several prominent suppliers. It is

important to note that purity levels and pricing are subject to change and should be verified on

the respective supplier websites.

Supplier Purity Available Quantities

CymitQuimica 95%
100mg, 250mg, 1g, 5g, 10g,

25g, 50g

BLD Pharm ≥97% Inquire for available quantities

Santa Cruz Biotechnology N/A Inquire for available quantities

Sigma-Aldrich (Merck) N/A Inquire for available quantities

Atomfair ≥98% Inquire for available quantities

Fluorochem (via

CymitQuimica)
98+%

250mg, 1g, 2g, 5g, 10g, 25g,

50g
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Experimental Protocol: Synthesis of Methyl 4-
hydroxy-3,5-dimethylbenzoate via Fischer
Esterification
The following is a detailed methodology for the synthesis of Methyl 4-hydroxy-3,5-
dimethylbenzoate from 4-hydroxy-3,5-dimethylbenzoic acid and methanol, utilizing the well-

established Fischer esterification reaction. This protocol is based on general methods for the

esterification of hydroxybenzoic acids.

Materials:

4-hydroxy-3,5-dimethylbenzoic acid

Anhydrous methanol (MeOH)

Concentrated sulfuric acid (H₂SO₄)

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Dichloromethane (CH₂Cl₂) or Ethyl acetate (EtOAc)

Round-bottom flask

Reflux condenser

Magnetic stirrer and stir bar

Heating mantle or oil bath

Separatory funnel

Rotary evaporator
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Beakers, graduated cylinders, and other standard laboratory glassware

Procedure:

Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar,

dissolve 1 equivalent of 4-hydroxy-3,5-dimethylbenzoic acid in an excess of anhydrous

methanol (approximately 10-20 equivalents).

Catalyst Addition: While stirring the solution, carefully add a catalytic amount of concentrated

sulfuric acid (typically 0.1-0.2 equivalents) dropwise. The addition is exothermic and should

be done cautiously.

Reflux: Attach a reflux condenser to the flask and heat the reaction mixture to reflux using a

heating mantle or oil bath. The reaction is typically refluxed for 4-8 hours. The progress of

the reaction can be monitored by Thin Layer Chromatography (TLC).

Work-up:

After the reaction is complete (as indicated by TLC), allow the mixture to cool to room

temperature.

Carefully neutralize the excess acid by slowly adding saturated aqueous sodium

bicarbonate solution until effervescence ceases.

Transfer the mixture to a separatory funnel and add dichloromethane or ethyl acetate to

extract the product.

Wash the organic layer sequentially with water and then with brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Purification:

Filter off the drying agent.

Concentrate the filtrate using a rotary evaporator to remove the solvent.
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The resulting crude product can be further purified by recrystallization or column

chromatography to yield pure Methyl 4-hydroxy-3,5-dimethylbenzoate.

Visualizations
Experimental Workflow for Synthesis

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b042476?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042476?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reaction Setup

Reaction

Work-up

Purification

Dissolve 4-hydroxy-3,5-dimethylbenzoic acid
in anhydrous methanol

Add catalytic H₂SO₄
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Caption: A generalized workflow for the synthesis of Methyl 4-hydroxy-3,5-dimethylbenzoate.
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Chemical Sourcing and Procurement Workflow
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Methyl 4-hydroxy-3,5-dimethylbenzoate

Search Commercial Suppliers
(e.g., Sigma-Aldrich, BLD Pharm)

Compare Purity, Price,
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Place Purchase Order

Receive and Inspect Shipment

Perform Quality Control
(e.g., NMR, LC-MS)

Use in Research/
Drug Development
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Caption: A typical workflow for sourcing a chemical reagent for research purposes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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